Cas no 946331-03-9 (N-(3-bromophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3-bromophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946331-03-9
• MF: C₂₀H₁₇BrN₂O₂
• MW: 397.265184164047
• CID: 5504517
• Update Time: 2025-08-05

N-(3-bromophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-1-[(4-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(3-bromophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17BrN2O2/c1-14-7-9-15(10-8-14)13-23-11-3-6-18(20(23)25)19(24)22-17-5-2-4-16(21)12-17/h2-12H,13H2,1H3,(H,22,24)
• InChI Key： PPJRKNJVZOIUSS-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(C)C=C2)C=CC=C1C(NC1=CC=CC(Br)=C1)=O

Additional information on N-(3-bromophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Professional Introduction to N-(3-bromophenyl)-1-(4-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946331-03-9)

N-(3-bromophenyl)-1-(4-methylphenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

This compound, identified by the CAS number 946331-03-9, is a sophisticated organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. Its unique structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The presence of both bromine and methyl substituents on the aromatic rings contributes to its distinct chemical properties, which are crucial for its potential biological activity.

The compound belongs to the dihydropyridine class of molecules, which are well-known for their role in cardiovascular drugs and calcium channel blockers. However, the specific modification of this molecule with a carboxamide group and the unique substitution pattern on the phenyl rings open up new possibilities for its pharmacological use. The 3-bromophenyl moiety, in particular, is a key feature that may influence its interaction with biological targets, making it an interesting subject for further investigation.

In recent years, there has been a growing interest in developing new compounds that can modulate biological pathways associated with neurological disorders. Dihydropyridines have shown promise in this area due to their ability to interact with specific enzymes and receptors. The addition of a methyl group at the 1-position and a carboxamide group at the 3-position of the dihydropyridine core further enhances its potential as a pharmacological tool. This modification can alter the electronic properties of the molecule, thereby affecting its binding affinity and selectivity.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Studies have suggested that dihydropyridines can interact with amyloid-beta plaques, which are a hallmark of Alzheimer's disease. The structural features of N-(3-bromophenyl)-1-(4-methylphenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide make it an ideal candidate for such interactions. The bromine substituent can facilitate hydrophobic interactions with amyloid-beta, while the methyl group may enhance binding stability.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom at the 3-position of one phenyl ring and the methyl group at the 4-position of another phenyl ring are critical steps that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

Electrochemical studies have also been conducted on this compound to understand its redox properties. Dihydropyridines are known for their ability to undergo redox reactions, which can be exploited in designing electroactive materials. The presence of both bromine and methyl groups can influence the electron density distribution within the molecule, making it an interesting candidate for applications in organic electronics.

The potential applications of N-(3-bromophenyl)-1-(4-methylphenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide extend beyond pharmaceuticals into materials science. Its unique structural features make it suitable for use as a building block in designing novel polymers and coatings. These materials could exhibit enhanced mechanical strength and thermal stability due to the rigid dihydropyridine core.

In conclusion, N-(3-bromophenyl)-1-(4-methylphenylmethyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946331-03-9) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in advancing scientific knowledge and developing new technologies.